Cas no 89466-07-9 (4-Amino-3-nitrophenylboronic acid)

4-Amino-3-nitrophenylboronic acid is a boronic acid derivative featuring both amino and nitro functional groups on the phenyl ring, making it a versatile intermediate in organic synthesis and pharmaceutical research. The boronic acid moiety enables its use in Suzuki-Miyaura cross-coupling reactions, facilitating the construction of complex biaryl structures. The electron-withdrawing nitro group and electron-donating amino group provide unique reactivity for further functionalization, such as reduction or substitution. This compound is particularly valuable in the development of sensors, catalysts, and bioactive molecules due to its bifunctional properties. Its stability and well-defined reactivity profile make it a reliable choice for precision synthetic applications.

4-Amino-3-nitrophenylboronic acid structure

89466-07-9 structure

Product Name:4-Amino-3-nitrophenylboronic acid

CAS No:89466-07-9

MF:C₆H₇BN₂O₄

MW:181.941781282425

MDL:MFCD07437851

CID:61273

PubChem ID:24883847

Update Time:2025-06-07

4-Amino-3-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3-nitrophenylboronic acid
- (4-amino-3-nitrophenyl)boronic acid
- B-(4-Amino-3-nitrophenyl)boronic acid (ACI)
- Benzeneboronic acid, 4-amino-3-nitro- (6CI, 7CI)
- 4-Amino-3-nitrophenylboronicacid
- AS-53686
- CS-0174691
- 4-Amino-3-nitrophenylboronic acid, technical grade, 90%
- DB-016053
- IRTXQNNJQZNKRP-UHFFFAOYSA-N
- AKOS015854756
- AB41937
- MFCD07437851
- AKOS015894333
- DTXSID10584649
- P16879
- 89466-07-9
- SCHEMBL854057
- MDL： MFCD07437851
- Inchi： 1S/C6H7BN2O4/c8-5-2-1-4(7(10)11)3-6(5)9(12)13/h1-3,10-11H,8H2
- InChI Key： IRTXQNNJQZNKRP-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(N)=CC=C(B(O)O)C=1)=O

Computed Properties

Exact Mass: 182.05000
Monoisotopic Mass: 182.0498869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 112Å²

Experimental Properties

Melting Point: 215-225 °C (dec.)
PSA: 112.30000
LogP: -0.03880

4-Amino-3-nitrophenylboronic acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

4-Amino-3-nitrophenylboronic acid Pricemore >>

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